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Abstract

Thioanisole, with the chemical formula C7HsS and CAS number 100-68-5, is an organosulfur
compound and the simplest alkyl-aryl thioether.[1] This colorless to pale yellow liquid
possesses a distinct, strong odor.[2][3] It is a versatile chemical intermediate with significant
applications across various fields, including pharmaceuticals, agrochemicals, and materials
science, primarily owing to the reactivity of its sulfur atom and the stability of the aromatic ring.
[2][3] This guide provides an in-depth overview of the physicochemical properties, synthesis,
key reactions, and applications of thioanisole, supplemented with detailed experimental
protocols and graphical representations of its chemical behavior and utility.

Physicochemical Properties

Thioanisole is insoluble in water but soluble in many organic solvents such as ethanol, ether,
and benzene.[2][3][4] Its key physical and chemical properties are summarized in the table
below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b089551?utm_src=pdf-interest
https://www.benchchem.com/product/b089551?utm_src=pdf-body
https://en.wikipedia.org/wiki/Thioanisole
https://www.scimplify.com/blogs/thioanisoles-uses-side-effects
https://blogs.scimplify.com/thioanisoles-uses-side-effects/
https://www.scimplify.com/blogs/thioanisoles-uses-side-effects
https://blogs.scimplify.com/thioanisoles-uses-side-effects/
https://www.benchchem.com/product/b089551?utm_src=pdf-body
https://www.benchchem.com/product/b089551?utm_src=pdf-body
https://www.scimplify.com/blogs/thioanisoles-uses-side-effects
https://blogs.scimplify.com/thioanisoles-uses-side-effects/
https://www.alfa-chemistry.com/product/thioanisole-cas-100-68-5-26187.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 100-68-5 [1]
Molecular Formula C7HsS [1]

Molar Mass 124.21 g/mol [41[5]
Appearance Colorless to pale yellow liquid [11121[3]
Odor Strong, unpleasant, stench [2][3][6]
Melting Point -15°Cto-17 °C [1][5]16]
Boiling Point 188 °C to 193 °C at 1013 hPa [1][5][6]
Density 1.0533 - 1.057 g/cm3 at 20 °C [11[4115]

Refractive Index (n20/D)

1.587

[417]

Flash Point

73 °C (163.4 °F)

[5]

Vapor Pressure

38.5Paat 20 °C

[5117]

Water Solubility

<1 mg/L

[5107]

LogP

29at25°C

[7]

Synthesis of Thioanisole

Thioanisole is primarily synthesized through the methylation of thiophenol.[1] Various

methylating agents can be employed, with common laboratory and industrial methods detailed

below.

General Synthesis Workflow

The synthesis of thioanisole generally follows a two-step process involving the deprotonation

of a thiol followed by nucleophilic substitution with a methylating agent.
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Thiophenol Base (e.g., NaOH)

Methylating Agent
(e.g., CHsl, (CH3)2S0a4)

Methylation (Sn2)
Thioanisole

solated Product

Aqueous Workup &
Purification

Oxidation Pathway Deprotonation & Alkylation

Thioanisole

Thioanisole

Oxidation
(e.g., NalO4, H202)

Deprotonation
(Alkyllithium)

CeHsSCHaLi Alkyl Halide (R-X)

urther Oxidation Alkylation

Homologated Thioether

Methyl Phenyl Sulfone

(CeHsSCH2R)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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